Cas no 2758006-55-0 (3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole)

• Product Name: 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole
• CAS No: 2758006-55-0
• MF: C₁₃H₁₂F₂N₂O
• MW: 250.243989944458
• MDL: MFCD34601221
• CID: 5672328
• PubChem ID: 165994518
• Update Time: 2025-05-23

3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2758006-55-0
• EN300-27106680
• 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole

• MDL： MFCD34601221
• Inchi： 1S/C13H12F2N2O/c1-8-5-3-4-6-9(8)12(18)10-7-17(2)16-11(10)13(14)15/h3-7,13H,1-2H3
• InChI Key： ZHIIYSWITHFGGU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(C)N=1)C(C1C=CC=CC=1C)=O)F

Computed Properties

• Exact Mass: 250.09176933g/mol
• Monoisotopic Mass: 250.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole

Introduction to 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole (CAS No. 2758006-55-0)

3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2758006-55-0, represents a class of heterocyclic molecules that are being extensively studied for their potential biological activities. The structural framework of this compound incorporates several key functional groups, including a difluoromethyl moiety, a methyl group, and a 2-methylbenzoyl substituent, which collectively contribute to its distinctive chemical properties and reactivity.

The difluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature has made it a popular choice in the design of novel therapeutic agents, where improved pharmacokinetic profiles are often desired. The presence of the methyl group in the molecular structure further influences the compound's solubility and interaction with biological targets, making it a versatile scaffold for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that derivatives of 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole exhibit promising properties in inhibiting certain enzymes and receptors involved in inflammatory and infectious diseases. For instance, preliminary in vitro studies have suggested that this compound may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses.

The 2-methylbenzoyl substituent adds another layer of complexity to the compound's interactions with biological systems. This moiety is known to modulate electron distribution within the molecule, affecting its reactivity and binding affinity. Researchers have leveraged this property to design molecules that can selectively target specific pathological pathways. For example, modifications involving the 2-methylbenzoyl group have been explored in the development of potential treatments for neurological disorders, where precise modulation of neurotransmitter activity is crucial.

In the realm of drug discovery, the synthesis and characterization of 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole have been facilitated by modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct its complex framework efficiently. These synthetic strategies not only improve yield but also allow for easy introduction of additional functional groups, making it a valuable intermediate for further chemical exploration.

The pharmacological potential of this compound has been further investigated through high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies. Such efforts have highlighted its utility in developing novel therapeutics for conditions ranging from cancer to autoimmune diseases. The combination of its structural features—specifically the difluoromethyl, methyl, and 2-methylbenzoyl groups—makes it an attractive candidate for further development by medicinal chemists.

Moreover, the growing interest in fluorinated compounds in medicinal chemistry underscores the significance of 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole. Fluoro-substituted molecules are often more stable under physiological conditions and exhibit enhanced bioavailability compared to their non-fluorinated counterparts. This stability is attributed to the electron-withdrawing nature of fluorine atoms, which can improve binding interactions with biological targets. Consequently, compounds like this one are being increasingly explored as lead candidates for new drug candidates.

As research continues to uncover new therapeutic applications, the demand for high-quality synthetic intermediates like 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole is expected to rise. Collaborative efforts between synthetic chemists and biologists are essential in translating laboratory findings into tangible clinical benefits. By leveraging cutting-edge technologies and innovative approaches, scientists aim to harness the full potential of this compound and related derivatives in addressing unmet medical needs.

In conclusion, 3-(difluoromethyl)-1-methyl-4-(2-methylbenzoyl)-1H-pyrazole (CAS No. 2758006-55-0) stands as a testament to the ongoing progress in pharmaceutical chemistry. Its unique structural features and demonstrated biological relevance make it a compelling subject for further investigation. As our understanding of molecular interactions deepens, compounds like this one will continue to play a pivotal role in shaping the future of medicine.